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Compound of Interest

4'-Bromobiphenyl-2-carboxylic
Compound Name: o
aci

cat. No.: B1282902

An In-depth Technical Guide to 4'-Bromobiphenyl-2-carboxylic Acid

Introduction

4'-Bromobiphenyl-2-carboxylic acid is a biphenyl compound containing both a carboxylic
acid and a bromine substituent. This bifunctional arrangement makes it a valuable building
block in organic synthesis. The biphenyl structure is a common motif in pharmaceuticals,
agrochemicals, and materials science, lending significance to its derivatives. This guide
provides a comprehensive overview of the chemical and physical properties, a plausible
synthetic route, potential applications, and safety information for 4'-Bromobiphenyl-2-
carboxylic acid.

Chemical and Physical Properties

The key properties of 4'-Bromobiphenyl-2-carboxylic acid are summarized in the table
below.
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Property Value
CAS Number 37174-65-5[1]
Molecular Formula C13H9BrO2[1]
Molecular Weight 277.11 g/mol [1]
Appearance Yellow to white solid[1]
Boiling Point 390°C at 760 mmHg[1]
Density 1.51 g/cm3[1]
Synthesis

A common and effective method for the synthesis of biphenyl carboxylic acids is the Suzuki-
Miyaura cross-coupling reaction. This reaction involves the palladium-catalyzed coupling of an
aryl halide with an arylboronic acid. For the synthesis of 4'-Bromobiphenyl-2-carboxylic acid,
a suitable starting combination would be 2-bromobenzoic acid and 4-bromophenylboronic acid.

Proposed Experimental Protocol: Suzuki-Miyaura Cross-
Coupling

The following is a generalized protocol for the synthesis of biphenyl carboxylic acids, which can
be adapted for 4'-Bromobiphenyl-2-carboxylic acid.[2]

Materials:

1-(4-bromophenyl) cyclopropane-1-carboxylic acid (or a similar aryl halide)

Substituted boronic acid

Tetrakis(triphenylphosphine)palladium(0)

Potassium carbonate (K2COs)

1,4-dioxane

Water
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Procedure:

In a reaction vessel, dissolve the aryl halide (e.g., 1-(4-bromophenyl) cyclopropane-1-
carboxylic acid) in a 4:1 mixture of 1,4-dioxane and water.[2]

 To this solution, add the corresponding boronic acid and potassium carbonate.[2]

o Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0), to the mixture.[2]
 Stir the resulting reaction mixture at 80°C for approximately 16 hours.[2]

» Monitor the reaction's progress using Thin Layer Chromatography (TLC).[2]

e Upon completion, dilute the reaction mixture with water and extract the product with ethyl
acetate.[2]

The crude product can then be purified by recrystallization or column chromatography.

Applications in Research and Drug Development

Biphenyl derivatives are of significant interest in medicinal chemistry due to their presence in a
number of pharmacologically active compounds.[2] The carboxylic acid group, in particular, is a
key functional group in the pharmacophore of over 450 approved drugs.[3]

The structure of 4'-Bromobiphenyl-2-carboxylic acid, with its biphenyl core, offers a versatile
scaffold for the synthesis of novel compounds.[4] The carboxylic acid moiety can enhance the
hydrophilicity and polarity of drug candidates, which can in turn affect their bioavailability.[2]
Biphenyl-derived carboxylic acids are found in several non-steroidal anti-inflammatory drugs
(NSAIDs).[2]

The bromine atom provides a reactive handle for further functionalization through various
cross-coupling reactions, allowing for the creation of a diverse library of compounds for
screening in drug discovery programs.

Safety and Handling

While a specific safety data sheet for 4'-Bromobiphenyl-2-carboxylic acid is not readily
available, the safety precautions for similar brominated biphenyl compounds should be

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.ajgreenchem.com/article_214319_23a4d2715aea689a14c559befe29721f.pdf
https://www.ajgreenchem.com/article_214319_23a4d2715aea689a14c559befe29721f.pdf
https://www.ajgreenchem.com/article_214319_23a4d2715aea689a14c559befe29721f.pdf
https://www.ajgreenchem.com/article_214319_23a4d2715aea689a14c559befe29721f.pdf
https://www.ajgreenchem.com/article_214319_23a4d2715aea689a14c559befe29721f.pdf
https://www.ajgreenchem.com/article_214319_23a4d2715aea689a14c559befe29721f.pdf
https://www.ajgreenchem.com/article_214319_23a4d2715aea689a14c559befe29721f.pdf
https://pubmed.ncbi.nlm.nih.gov/34420501/
https://www.benchchem.com/product/b1282902?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-of-innovation-utilizing-4-methylbiphenyl-2-carboxylic-acid-vq
https://www.ajgreenchem.com/article_214319_23a4d2715aea689a14c559befe29721f.pdf
https://www.ajgreenchem.com/article_214319_23a4d2715aea689a14c559befe29721f.pdf
https://www.benchchem.com/product/b1282902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

followed.

General Safety Precautions:

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Use only in a well-ventilated area.[5]

Personal Protective Equipment: Wear appropriate protective gloves, clothing, and eye/face
protection.[5]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated place.[5]

First Aid:
o Skin Contact: Immediately wash with plenty of soap and water.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[6]

o Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6]
» Disposal: Dispose of contents and container to an approved waste disposal plant.[6]

Synthetic Pathway Visualization

The following diagram illustrates a generalized workflow for the Suzuki-Miyaura cross-coupling
reaction, a plausible synthetic route for 4'-Bromobiphenyl-2-carboxylic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://aksci.com/sds/J51754_SDS.pdf
https://aksci.com/sds/J51754_SDS.pdf
https://aksci.com/sds/J51754_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12638~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:12:14~~4-Bromobiphenyl~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12638~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:12:14~~4-Bromobiphenyl~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12638~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:12:14~~4-Bromobiphenyl~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12638~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:12:14~~4-Bromobiphenyl~~
https://www.benchchem.com/product/b1282902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Aryl Halide

(e.g., 2-Bromobenzoic Acid)

Arylboronic Acid
(e.g., 4-Bromophenylboronic Acid)
T

Reaction Conditions
Palladium Catalyst
(e.g., Pd(PPhs))
Base
(e.g., K2CO3)

Solvent
(e.g., Dioxane/Water)

Work-up & Purification

Crude Product ot
Purification Final Product 3 ;
(Crystallization/Chromatography) }» 4'-Bromobiphenyl-2-carboxylic Acid

Suzuki-Miyaura Reaction Mixture

Cross-Coupling

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 4'-Bromobiphenyl-2-carboxylic acid via
Suzuki-Miyaura cross-coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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